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Compound of Interest

Compound Name: Aniline water

CAS No.: 179938-55-7

Cat. No.: B12563989

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical principles and

experimental determination of the aniline-water miscibility curve. The miscibility of aniline and

water is a classic example of partial miscibility in liquid-liquid systems, exhibiting an upper

critical solution temperature (UCST). Understanding this phenomenon is crucial in various

scientific and industrial contexts, including solvent extraction, purification processes, and

formulation development in the pharmaceutical industry.

Core Theoretical Principles
The mutual solubility of aniline and water is significantly influenced by temperature. At lower

temperatures, aniline and water are only partially miscible, forming two conjugate liquid phases:

a layer of aniline saturated with water and a layer of water saturated with aniline. As the

temperature increases, the mutual solubility of the two liquids also increases. This is due to the

increased kinetic energy of the molecules, which begins to overcome the intermolecular

hydrogen bonding forces that favor the association of like molecules (water-water and aniline-

aniline) over unlike molecules (aniline-water).
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This behavior leads to the formation of a parabolic miscibility curve on a temperature-

composition phase diagram. The peak of this curve represents the Upper Critical Solution

Temperature (UCST), also known as the upper consolute temperature. Above the UCST,

aniline and water are completely miscible in all proportions, forming a single homogeneous

liquid phase. The UCST for the aniline-water system is approximately 167°C (440 K). The

composition at which the UCST occurs is known as the critical composition.

Quantitative Data: Aniline-Water Mutual Solubility
The following table summarizes the mutual solubility data for the aniline-water system at

various temperatures. The data is presented as the mole fraction of aniline (x₁) in the water-rich

phase and the aniline-rich phase.

Temperature (°C)
Mole Fraction of Aniline
(x₁) in Water-Rich Phase

Mole Fraction of Aniline
(x₁) in Aniline-Rich Phase

50 0.009 0.880

70 0.012 0.840

90 0.018 0.780

110 0.028 0.700

130 0.045 0.600

150 0.080 0.480

167 (UCST) 0.230 0.230

Experimental Protocol: Determination of the Aniline-
Water Miscibility Curve
The miscibility curve for the aniline-water system can be determined experimentally by

observing the temperature at which a mixture of known composition transitions from a two-

phase system to a single-phase system upon heating, or vice-versa upon cooling. This

transition is visually identified by the appearance or disappearance of turbidity.

Materials and Apparatus:
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Aniline (reagent grade)

Distilled or deionized water

A set of sealable glass tubes or vials

A heating bath with a temperature controller and a magnetic stirrer (e.g., a silicone oil bath)

A calibrated thermometer with a precision of ±0.1°C

A burette or calibrated pipettes for accurate volume/mass measurements

Analytical balance

Procedure:

Preparation of Mixtures: Prepare a series of aniline-water mixtures of known compositions by

weight in the sealable glass tubes. For example, prepare mixtures with aniline weight

percentages of 10%, 20%, 30%, 40%, 50%, 60%, 70%, and 80%. Accurately weigh the

required amounts of aniline and water into each tube and seal them to prevent compositional

changes due to evaporation.

Heating and Observation:

Place a sealed tube containing a mixture of known composition into the heating bath.

Begin heating the bath slowly while continuously stirring the mixture within the tube to

ensure uniform temperature distribution.

Carefully observe the mixture. As the temperature increases, the turbidity of the two-phase

system will decrease.

Record the temperature at which the turbidity completely disappears, and the mixture

becomes a clear, homogeneous solution. This is the miscibility temperature for that

specific composition.

Cooling and Confirmation:
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Allow the clear solution to cool down slowly while still stirring.

Observe the mixture for the reappearance of turbidity, which indicates phase separation.

Record the temperature at which turbidity first reappears.

The miscibility temperature is taken as the average of the temperatures recorded during

heating and cooling to minimize supercooling effects.

Data Collection for a Range of Compositions: Repeat steps 2 and 3 for all the prepared

mixtures with different compositions.

Plotting the Miscibility Curve: Plot a graph of the miscibility temperature (on the y-axis)

against the weight percentage of aniline (on the x-axis). The resulting curve will be the

miscibility curve for the aniline-water system.

Determination of the UCST: The maximum temperature on the plotted curve corresponds to

the Upper Critical Solution Temperature (UCST), and the corresponding composition is the

critical composition.

Visualizations
The following diagrams illustrate the theoretical and experimental aspects of the aniline-water

miscibility curve.
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Figure 1: Aniline-Water Phase Diagram

Temperature (°C) Composition (Weight % Aniline) 0 100 UCST Single Phase (Homogeneous) Two Phases (Heterogeneous)
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Figure 2: Experimental Workflow
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To cite this document: BenchChem. [An In-depth Technical Guide to the Aniline-Water
Miscibility Curve]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12563989/docs#an-in-depth-technical-guide-to-the-
aniline-water-miscibility-curve]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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